Cas no 30033-27-3 ((S)-6,7-Dihydroxy-2-oxo-3-chromancarbamic Acid tert-Butyl Ester)

• Product Name: (S)-6,7-Dihydroxy-2-oxo-3-chromancarbamic Acid tert-Butyl Ester
• CAS No: 30033-27-3
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 5730000
• PubChem ID: 121230885
• Update Time: 2025-05-23

(S)-6,7-Dihydroxy-2-oxo-3-chromancarbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• DTXSID701112811
• 30033-27-3
• (S)-6,7-Dihydroxy-2-oxo-3-chromancarbamic Acid tert-Butyl Ester
• (S)-tert-Butyl (6,7-dihydroxy-2-oxochroman-3-yl)carbamate
• Carbamic acid, (3,4-dihydro-6,7-dihydroxy-2-oxo-2H-1-benzopyran-3-yl)-, 1,1-dimethylethyl ester, (S)-
• Tert-butyl N-[(3S)-6,7-dihydroxy-2-oxo-3,4-dihydrochromen-3-yl]carbamate
• tert-butyl N-[(3S)-6,7-dihydroxy-2-oxo-3,4-dihydro-2H-1-benzopyran-3-yl]carbamate
• Carbamic acid, (3,4-dihydro-6,7-dihydroxy-2-oxo-2H-1-benzopyran-3-yl)-, 1,1-dimethylethyl ester, (S)- (9CI)

• Inchi： 1S/C14H17NO6/c1-14(2,3)21-13(19)15-8-4-7-5-9(16)10(17)6-11(7)20-12(8)18/h5-6,8,16-17H,4H2,1-3H3,(H,15,19)/t8-/m0/s1
• InChI Key： IKSBFIKMHLIVOW-QMMMGPOBSA-N
• SMILES： O1C([C@H](CC2C=C(C(=CC1=2)O)O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 295.10558726g/mol
• Monoisotopic Mass: 295.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Solubility: Anhydrous Ethyl Acetate

Additional information on (S)-6,7-Dihydroxy-2-oxo-3-chromancarbamic Acid tert-Butyl Ester

Comprehensive Overview of (S)-6,7-Dihydroxy-2-oxo-3-chromancarbamic Acid tert-Butyl Ester (CAS No. 30033-27-3)

The compound (S)-6,7-Dihydroxy-2-oxo-3-chromancarbamic Acid tert-Butyl Ester (CAS No. 30033-27-3) is a chiral derivative of chroman, a structural motif frequently encountered in medicinal chemistry and natural product synthesis. This molecule features a chromane core with hydroxyl groups at the 6- and 7-positions, a 2-oxo functionality, and a tert-butyl carbamate moiety. Its stereospecific (S)-configuration makes it particularly valuable for asymmetric synthesis and drug development, where enantiopurity is often critical for biological activity.

Recent interest in chiral auxiliaries and pharmacologically active intermediates has driven demand for compounds like (S)-6,7-Dihydroxy-2-oxo-3-chromancarbamic Acid tert-Butyl Ester. Researchers are exploring its potential in the synthesis of neuroprotective agents and antioxidants, given the chromane scaffold's association with radical-scavenging properties. The tert-butyl ester group enhances solubility and stability, making it a practical building block for combinatorial chemistry.

From a synthetic perspective, the CAS No. 30033-27-3 compound is often utilized in peptide coupling reactions and as a precursor for heterocyclic compounds. Its dihydroxy groups allow for further functionalization via protecting-group strategies or metal-catalyzed cross-coupling, aligning with trends in green chemistry and atom-economical transformations. Analytical techniques such as HPLC and chiral resolution are essential for quality control due to its stereochemical sensitivity.

In the context of drug discovery, this compound’s relevance is amplified by the growing focus on small-molecule therapeutics targeting oxidative stress-related pathways. The chromane ring system mimics bioactive flavonoids, linking it to nutraceutical research—a hot topic in consumer health. Searches for "chroman derivatives in medicine" or "tert-butyl ester applications" reflect user curiosity about its practical uses.

Regulatory and safety profiles of 30033-27-3 are well-documented, with no significant hazards under standard handling conditions. Its stability and low toxicity make it suitable for high-throughput screening libraries. As the pharmaceutical industry prioritizes fragment-based drug design, this compound’s modularity positions it as a versatile scaffold.

Environmental considerations are also noteworthy. The tert-butyl group’s hydrolytic stability necessitates proper waste management, though advances in biodegradable protecting groups offer alternatives. This aligns with searches for "sustainable synthetic chemistry", highlighting the balance between functionality and eco-conscious practices.

In summary, (S)-6,7-Dihydroxy-2-oxo-3-chromancarbamic Acid tert-Butyl Ester (CAS No. 30033-27-3) bridges multiple disciplines—from asymmetric catalysis to therapeutic development. Its structural features and adaptability ensure continued relevance in both academic and industrial settings, particularly amid rising interest in precision medicine and targeted molecular therapies.